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Compound of Interest

Compound Name: Tetramethylrhodamine-dUTP

Cat. No.: B12390567

This guide provides comprehensive safety and handling information for
Tetramethylrhodamine-dUTP (TAMRA-dUTP), a fluorescently labeled deoxyuridine
triphosphate analog. It is intended for researchers, scientists, and drug development
professionals who utilize this reagent in various molecular biology applications. The following
sections detail the potential hazards, proper handling procedures, personal protective
equipment, and emergency protocols associated with TAMRA-dUTP. Additionally, this guide
outlines detailed experimental protocols for its common applications.

Product Identification and Properties

TAMRA-dUTP is a modified nucleotide used for the enzymatic incorporation of a fluorescent
label into DNA. The tetramethylrhodamine (TAMRA) fluorophore is attached to the C5 position
of the pyrimidine ring of dUTP via a linker arm.

Table 1: Physicochemical Properties of Aminoallyl-dUTP-5/6-TAMRA
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Property Value Reference
Molecular Formula C37H40N5018P3 (free acid) [1]
Molecular Weight 935.66 g/mol (free acid) [1]
Purity > 95 % (HPLC) [1]
Form Solution in 10 mM Tris-HCI [1]
Color Pink to red [1]
Concentration 1.0mM-1.1mM [1]
pH 7.5+0.5 [1]
Excitation Wavelength (Aabs) 545 nm [1]
Emission Wavelength (Aem) 575 nm [1]
Molar Extinction Coefficient (¢)  90.0 L mmol-1 cm-1 [1]

Hazard Identification and Safety Precautions

While specific toxicological data for TAMRA-dUTP is not readily available, the safety data
sheets for similar TAMRA compounds indicate that the hazards have not been thoroughly
investigated.[2] Therefore, it is recommended to handle all chemicals with caution.[2]

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[3]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[3]

Eye Contact: May cause eye irritation.[3]

Ingestion: May be harmful if swallowed.[3]

Table 2: Hazard and Precautionary Statements
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Hazard Statement

Not a dangerous substance according to GHS.

[3]

GHS Classification

OSHA Hazards No known OSHA hazards.[3]

Avoid contact with skin and eyes. Avoid forming

Precautionary Measures
dust and aerosols.[3]

Handling and Storage

Proper handling and storage are crucial for maintaining the stability and integrity of TAMRA-
dUTP, as well as for ensuring laboratory safety.

Handling:

» Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses with side shields.[3]

o Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the compound in solid form to avoid dust formation.[3]

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

o Protect the dye-labeled dUTP from exposure to light and carry out experimental procedures
in low light conditions.[1]

Storage:

Store at -20°C for long-term storage.[1]

Short-term exposure to ambient temperature (up to 1 week cumulative) is possible.[1]

Keep the container tightly closed in a dry and well-ventilated place.[3]

The shelf life is typically 12 months from the date of delivery when stored correctly.[1]
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First-Aid Measures

In case of accidental exposure, follow these first-aid procedures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and
seek medical attention.[4]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water.[3]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[4]

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.[4]

Experimental Protocols

TAMRA-dUTP is a versatile reagent used in a variety of molecular biology techniques for the
fluorescent labeling of DNA. Below are detailed protocols for some of its key applications.

Terminal deoxynucleotidyl Transferase dUTP Nick End
Labeling (TUNEL) Assay

The TUNEL assay is a method for detecting DNA fragmentation, which is a hallmark of
apoptosis.[5][6] The enzyme terminal deoxynucleotidyl transferase (TdT) is used to label the 3'-
hydroxyl termini of DNA breaks with fluorescently labeled dUTPs.[5][6]

Materials:

Fixed and permeabilized cells or tissue sections

TAMRA-dUTP (1 mM solution)

Terminal deoxynucleotidyl Transferase (TdT)

TdT Reaction Buffer

Phosphate-buffered saline (PBS)
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e Permeabilization solution (e.g., 0.1% Triton X-100 in 0.1% sodium citrate)
e DAPI or Hoechst for nuclear counterstaining

e Fluorescence microscope

Protocol:

o Sample Preparation: Prepare cells or tissue sections according to standard protocols for
fixation and permeabilization.

e Equilibration: Wash the samples with PBS and then equilibrate with TdT Reaction Buffer for
10 minutes at room temperature.

» Labeling Reaction: Prepare the TUNEL reaction mixture containing TdT Reaction Buffer, TdT
enzyme, and TAMRA-dUTP. A typical ratio is to dilute the TAMRA-dUTP to a final
concentration of 10-50 uM in the reaction mix.

 Incubation: Incubate the samples with the TUNEL reaction mixture in a humidified chamber
at 37°C for 60 minutes in the dark.

e Wash: Stop the reaction by washing the samples three times with PBS for 5 minutes each.

o Counterstaining: Stain the nuclei with DAPI or Hoechst for 10-15 minutes at room
temperature.

e Mounting and Visualization: Wash the samples again with PBS, mount on a microscope
slide, and visualize using a fluorescence microscope with appropriate filters for TAMRA and
the nuclear stain.

Sample Preparation
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Caption: Workflow for the TUNEL assay using TAMRA-dUTP.

DNA Labeling by Nick Translation

Nick translation is a technique used to incorporate labeled nucleotides into double-stranded
DNA.[7] It utilizes DNase | to create nicks in the DNA backbone, followed by the 5' - 3'
exonuclease and polymerase activities of DNA Polymerase | to remove existing nucleotides
and incorporate labeled ones.[7]

Materials:

o DNA template (1 pg)

e TAMRA-dUTP (1 mM solution)

e Unlabeled dTTP

« dATP, dCTP, dGTP (10 mM each)

e DNase |

e DNA Polymerase |

e 10X Nick Translation Buffer

* Nuclease-free water

Protocol:

e Reaction Setup: On ice, combine the following in a microcentrifuge tube:
o 1 ug of DNA template
o 5 pL of 10X Nick Translation Buffer

o dNTP mix (final concentration: e.g., 0.2 mM each of dATP, dCTP, dGTP, and a mix of
TAMRA-dUTP and unlabeled dTTP). A recommended starting ratio is 35% TAMRA-dUTP
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to 65% dTTP.[1]

o 10 units of DNA Polymerase |
o Diluted DNase | (concentration to be optimized)

o Nuclease-free water to a final volume of 50 pL.

¢ Incubation: Mix gently and incubate at 15°C for 1-2 hours.
» Reaction Termination: Stop the reaction by adding 5 pL of 0.5 M EDTA.

o Purification: Purify the labeled DNA probe using a spin column or ethanol precipitation to
remove unincorporated nucleotides.

Reaction Setup

DNase | & DNA Pol |

Labeling and Purification

| Start Reaction Incubation

(15°C, 1-2h)

Termination
(EDTA)

Purification Labeled DNA Probe

10X Buffer

DNA Template

Click to download full resolution via product page

Caption: Workflow for DNA labeling by nick translation with TAMRA-dUTP.
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In Situ PCR

In situ PCR allows for the amplification of specific DNA or RNA sequences directly within cells
or tissue sections.[8][9] The incorporation of labeled nucleotides like TAMRA-dUTP during the
PCR process enables the visualization of the amplified product at its cellular location.[8]

Protocol Overview:
o Tissue Preparation: Tissues are fixed, embedded, and sectioned.[8][9]

o Permeabilization: Sections are treated with proteinase K to allow the entry of PCR reagents.

[°]

o DNase Treatment (for RNA in situ PCR): To remove endogenous DNA, sections are treated
with DNase 1.[8]

o Reverse Transcription (for RNA in situ PCR): In situ reverse transcription is performed to
synthesize cDNA from the target RNA.[9]

 In Situ PCR: The PCR reaction is carried out directly on the slide. The PCR master mix
includes primers, DNA polymerase, dNTPs, and TAMRA-dUTP for labeling the amplicons.

 Signal Detection: The fluorescently labeled PCR products are then visualized using
fluorescence microscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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